Cas no 767633-67-0 (2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide)

• Product Name: 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• CAS No: 767633-67-0
• MF: C₁₆H₁₅N₅OS
• MW: 325.388200998306
• CID: 5480688
• PubChem ID: 963482
• Update Time: 2025-06-28

2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• STL482472
• 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
• 2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide
• 767633-67-0
• AKOS003934498
• F2715-0065

• Inchi： 1S/C16H15N5OS/c17-21-15(12-7-3-1-4-8-12)19-20-16(21)23-11-14(22)18-13-9-5-2-6-10-13/h1-10H,11,17H2,(H,18,22)
• InChI Key： GZKDNTJKOCXFAM-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC=CC=1)=O)C1=NN=C(C2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 325.09973129g/mol
• Monoisotopic Mass: 325.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Additional information on 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide

Introduction to 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide (CAS No. 767633-67-0)

2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide, also known by its CAS number 767633-67-0, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the triazole class of heterocyclic compounds and is characterized by its unique structural features, which include an amino group, a phenyl ring, and a sulfanyl (thioether) linkage. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide can be represented as follows: C₁₅H₁₅N₅OS. The compound's molecular weight is approximately 309.38 g/mol. The presence of the triazole ring and the sulfanyl group provides this compound with a high degree of chemical stability and reactivity, which are crucial for its potential use in drug development.

In recent years, the triazole scaffold has been extensively studied due to its broad spectrum of biological activities, including antifungal, antibacterial, antiviral, and anticancer properties. The specific structure of 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide has been shown to exhibit promising pharmacological effects. For instance, studies have demonstrated that this compound possesses potent antifungal activity against various fungal strains, making it a potential candidate for the development of new antifungal agents.

Beyond its antifungal properties, 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide has also been investigated for its potential as an anticancer agent. Research has indicated that this compound can inhibit the growth of several cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. These findings suggest that 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-phenylacetamide could be further developed as a novel therapeutic agent for cancer treatment.

The synthesis of 2-[(4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N phenylacetamide typically involves multi-step reactions that are well-documented in the literature. One common synthetic route involves the reaction of 2-chloro-N-(thiophen)-acetamide with 3-amino-(1H)-1,2,4-triazole in the presence of a suitable base. This method yields high purity and good yields of the target compound. The ability to synthesize this compound efficiently is crucial for its large-scale production and subsequent pharmaceutical applications.

In addition to its therapeutic potential, 2-[ (4-amino -5 - phenyl - 4H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] - N - phenylacetamide has also been studied for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended biological effects.

The safety profile of 2-[ (4-amino -5 - phenyl - 4H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] - N - phenylacetamide has also been evaluated in various preclinical models. Toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The potential applications of 2-[ (4-amino -5 - phenyl - 4H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] - N - phenylacetamide extend beyond traditional medicinal uses. For example, this compound could be used as a lead structure for the development of new agrochemicals or materials with specific functional properties. The versatility of the triazole scaffold allows for easy modification through functional group manipulation, making it an attractive platform for chemical synthesis and drug discovery.

In conclusion, 2-[ (4-amino -5 - phenyl - 4H - 1 , 2 , 4 - triazol - 3 - yl ) sulfanyl ] - N - phenylacetamide (CAS No. 767633-67-0) (CAS No. 767633-67-0)) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent or as a lead structure for new chemical entities. Ongoing research continues to explore the full potential of this compound and its derivatives.